BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Technical Guide: 3-Chloro-4-
(1H-pyrrol-1-yl)aniline

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 3-chloro-4-(1H-pyrrol-1-yl)aniline
CAS No.: 106981-50-4
Cat. No.: B3079469
Get Quote
. J

Executive Summary

3-Chloro-4-(1H-pyrrol-1-yl)aniline is a bifunctional aromatic intermediate characterized by an
electron-rich pyrrole ring fused via a C-N bond to a chlorinated aniline core. This compound
serves as a critical scaffold in the synthesis of kinase inhibitors, antimicrobials (specifically
cephalosporin side chains), and organic semiconductors. Its unique structure combines the
nucleophilicity of a primary amine with the electron-rich, electrophilic nature of the pyrrole ring,
making it a versatile but reactive "push-pull" system for late-stage diversification.

Chemical Identity & Physicochemical Profile

This compound acts as a lipophilic linker in drug design, where the chlorine atom provides
steric bulk and metabolic stability, while the pyrrole moiety can engage in

stacking or hydrogen bonding interactions.

Table 1: Physicochemical Properties
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Property

Value /| Description

IUPAC Name

3-chloro-4-(1H-pyrrol-1-ylaniline

Common Name

1-(4-Amino-2-chlorophenyl)pyrrole

Not widely listed commercially (PubChem CID:

CAS Number
13768626)
C
H
Molecular Formula
CIN
Molecular Weight 192.64 g/mol
SMILES C1=CN(C=C1)C2=C(C=C(C=C2)N)CI
Off-white to tan crystalline solid (prone to
Appearance .
darkening)
B Soluble in DMSO, MeOH, DCM; Low solubility
Solubility

in water

LogP (Predicted)

~2.3

pKa (Predicted)

~3.5 (Aniline nitrogen)

Synthetic Routes & Process Chemistry

The synthesis of 3-chloro-4-(1H-pyrrol-1-yl)aniline presents a regiochemical challenge. The

most robust route avoids direct pyrrolylation of the aniline (which would lead to mixtures) and

instead utilizes a Clauson-Kaas condensation on a nitro-precursor, followed by chemoselective

reduction.

Retrosynthetic Analysis

The target molecule is disassembled into 2-chloro-4-nitroaniline and 2,5-

dimethoxytetrahydrofuran. The chlorine atom is pre-installed to ensure correct regiochemistry.
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Step-by-Step Synthesis Protocol
Step 1. Construction of the Pyrrole Ring (Clauson-Kaas Reaction)

e Reagents: 2-Chloro-4-nitroaniline (1.0 eq), 2,5-Dimethoxytetrahydrofuran (1.1 eq), Glacial
Acetic Acid (Solvent).

e Protocol:

o

Dissolve 2-chloro-4-nitroaniline in glacial acetic acid (0.5 M concentration).
o Add 2,5-dimethoxytetrahydrofuran.
o Reflux the mixture at 110°C for 2—4 hours.

o Mechanism: The acid catalyzes the opening of the furan ring to form a 1,4-dicarbonyl
intermediate, which condenses with the primary amine of the aniline to close the pyrrole
ring.

o Workup: Pour the hot reaction mixture into ice-cold water. The product, 1-(2-chloro-4-
nitrophenyl)-1H-pyrrole, will precipitate. Filter, wash with water, and dry.

Step 2. Chemoselective Reduction of the Nitro Group

e Reagents: Iron Powder (3.0 eq), Ammonium Chloride (0.5 eq), Ethanol/Water (4:1).

e Protocol:

o

Suspend the nitro-pyrrole intermediate in EtOH/H

O.

Add NH

[¢]

Cl and heat to 70°C.

[e]

Add Iron powder portion-wise (exothermic).

o

Reflux for 2 hours. Monitor by TLC (the amine is more polar than the nitro compound).
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o Causality: Iron reduction is preferred over catalytic hydrogenation (H

/Pd-C) to prevent potential reduction of the pyrrole double bonds or hydrogenolysis of the
aryl chloride.

o Workup: Filter hot through Celite to remove iron oxides. Concentrate the filtrate and
recrystallize from Ethanol/Hexane.

Synthesis Pathway Visualization

- AcOH, Reflux
2-Chloro-4-nitroaniline o
(Precursor) Cyclization) Fe / NH4Cl
1-(2-Chloro-4-nitrophenyl)-1H-pyrrole | __(Reduction) g | 3-Chloro-4-(LH-pyrrol-1-y)aniline
______ » (Nitro Intermediate) (Target)

2,5-Dimethoxytetrahydrofuran
(Clauson-Kaas Reagent)

Click to download full resolution via product page

Caption: Two-step synthetic pathway transforming 2-chloro-4-nitroaniline into the target
pyrrolyl-aniline.

Reactivity & Stability Profile

Understanding the electronic "push-pull" nature of this molecule is vital for its application in
drug discovery.

Electronic Distribution[5][6]

 Aniline Nitrogen (C1): Acts as a nucleophile. It is less basic than unsubstituted aniline due to
the electron-withdrawing effect of the ortho-chlorine (inductive effect, -1) and the para-pyrrole
group (weakly electron-withdrawing via induction, though electron-donating via resonance).

e Pyrrole Ring (C4): The pyrrole nitrogen is involved in aromaticity, making it non-basic.
However, the carbons of the pyrrole ring (specifically

and
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positions) are highly electron-rich and susceptible to electrophilic aromatic substitution
(EAS).

o Chlorine Atom (C3): Provides metabolic stability by blocking the ortho-position from

metabolic hydroxylation.

Stability Concerns

o Oxidation: The electron-rich pyrrole ring is sensitive to oxidation by air and light. Samples
should be stored under inert gas (Argon/Nitrogen) at -20°C.

o Acid Sensitivity: While the aniline is stable in acid, the pyrrole ring can undergo acid-
catalyzed polymerization (red/black tar formation) if exposed to strong mineral acids for
prolonged periods without electron-withdrawing groups on the pyrrole.

Analytical Characterization

To validate the identity of the synthesized compound, the following analytical signals are
diagnostic.

Proton NMR ( H-NMR, 400 MHz, DMSO-d )
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Chemical Shift (

Multiplicity Integration Assignment
)
Pyrrole
6.80 - 6.90 Triplet (app) 2H
-CH (Positions 2,5)
Pyrrole
6.15 - 6.25 Triplet (app) 2H
-CH (Positions 3,4)
Benzene H5 (Ortho to
7.05 Doublet (J~8Hz) 1H
pyrrole)
Benzene H2 (Ortho to
6.70 Doublet (J~2Hz) 1H
Cl)
6.55 Doublet of Doublets 1H Benzene H6
5.40 Broad Singlet 2H Aniline -NH

HPLC Method (Quality Control)

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5

m, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient;: 5% B to 95% B over 10 minutes.

Detection: UV at 254 nm (aromatic) and 210 nm.

Retention Time: The compound is moderately lipophilic; expect elution around 5.5 - 6.5 min

depending on flow rate.

Safety & Handling
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» Hazard Classification: Like most anilines and halogenated aromatics, this compound should
be treated as Toxic if swallowed and a Skin/Eye Irritant.[1]

e Specific Risks:
o Methemoglobinemia: Anilines can oxidize hemoglobin. Avoid inhalation of dust.[1][2][3]
o Sensitization: Potential skin sensitizer.

o PPE: Nitrile gloves, safety goggles, and a lab coat are mandatory. All operations involving
the powder should be conducted in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3079469/docs#comprehensive-technical-guide-3-
chloro-4-1h-pyrrol-1-yl-aniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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